Cas no 13148-46-4 (1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester)

1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester structure
13148-46-4 structure
Product Name:1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester
CAS No:13148-46-4
MF:C16H17NO4
MW:287.310484647751
CID:221857
PubChem ID:312936
Update Time:2025-04-19

1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Azulenedicarboxylicacid, 6-amino-, 1,3-diethyl ester
    • diethyl 6-aminoazulene-1,3-dicarboxylate
    • 6-Amino-azulen-1.3-dicarbonsaeure-diethylester
    • 6-aminoazulene-1,3-dicarboxylic acid diethyl ester
    • AC1L7MEI
    • NSC225264
    • DTXSID70310325
    • 13148-46-4
    • NSC-225264
    • Inchi: 1S/C16H17NO4/c1-3-20-15(18)13-9-14(16(19)21-4-2)12-8-6-10(17)5-7-11(12)13/h5-9H,3-4,17H2,1-2H3
    • InChI Key: SWWKTHAAJLVXEN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C(=O)OCC)C2=CC=C(C=CC2=1)N)=O

Computed Properties

  • Exact Mass: 287.11581
  • Monoisotopic Mass: 287.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • Density: 1.224
  • Boiling Point: 460.2°C at 760 mmHg
  • Flash Point: 207.5°C
  • Refractive Index: 1.608
  • PSA: 78.62
  • LogP: 3.30820
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